Cas no 2227954-72-3 (rac-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid
• CAS No: 2227954-72-3
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5993389
• PubChem ID: 165585493
• Update Time: 2025-06-23

rac-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid
• 2227954-72-3
• EN300-1533457
• rac-(1R,2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopentane-1-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-2-16(14-24(29)28-23-13-7-12-21(23)25(30)31)27-26(32)33-15-22-19-10-5-3-8-17(19)18-9-4-6-11-20(18)22/h3-6,8-11,16,21-23H,2,7,12-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t16?,21-,23+/m0/s1
• InChI Key： IKJWIBMKTJYOPO-VCIFKQKPSA-N
• SMILES： OC([C@H]1CCC[C@H]1NC(CC(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on rac-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid

Introduction to rac-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic Acid (CAS No. 2227954-72-3)

rac-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid (CAS No. 2227954-72-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) and cyclopentane. Its unique structure and properties make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The Fmoc group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an essential protecting group in solid-phase peptide synthesis (SPPS). The cyclopentane ring, on the other hand, imparts conformational rigidity and stability to the molecule, which can be crucial for optimizing the pharmacological properties of the final product. The combination of these features makes rac-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid a versatile building block in the development of novel therapeutics.

Recent studies have highlighted the potential applications of this compound in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. The researchers found that the Fmoc group plays a crucial role in modulating the activity of the compound by influencing its interaction with specific biological targets. This finding opens up new avenues for the development of more effective and selective drugs for treating inflammatory conditions and pain.

Another area where rac-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid has shown promise is in cancer research. A study published in *Cancer Research* reported that certain derivatives of this compound exhibit significant antitumor activity against various cancer cell lines. The researchers attributed this activity to the ability of the compound to interfere with key signaling pathways involved in cell proliferation and survival. These findings suggest that this compound could be a valuable lead for developing new anticancer agents.

In addition to its therapeutic potential, rac-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid has also been explored for its use as a chiral building block in asymmetric synthesis. The cyclopentane ring provides a chiral center that can be used to control the stereochemistry of the final product, which is crucial for ensuring the desired biological activity. A study published in *Organic Letters* demonstrated that this compound can be efficiently used as a chiral auxiliary in the synthesis of complex natural products and pharmaceuticals.

The synthesis of rac-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid typically involves several steps, including the formation of the Fmoc protected amino acid derivative and subsequent coupling with a cyclopentane derivative. The process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic and industrial applications.

In conclusion, rac-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid (CAS No. 2227954-72-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new insights into its properties and potential uses, further solidifying its importance in the field.